Cas no 1156714-01-0 (3-bromo-N-(1-methyl-1H-pyrazol-5-yl)methylaniline)
1156714-01-0 structure
Product Name:3-bromo-N-(1-methyl-1H-pyrazol-5-yl)methylaniline
CAS No:1156714-01-0
MF:C11H12BrN3
MW:266.13708114624
CID:5157161
PubChem ID:43663205
Update Time:2023-11-24
3-bromo-N-(1-methyl-1H-pyrazol-5-yl)methylaniline Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline
- 3-Bromo-N-((1-methyl-1h-pyrazol-5-yl)methyl)aniline
- 1H-Pyrazole-5-methanamine, N-(3-bromophenyl)-1-methyl-
- 3-bromo-N-(1-methyl-1H-pyrazol-5-yl)methylaniline
-
- Inchi： 1S/C11H12BrN3/c1-15-11(5-6-14-15)8-13-10-4-2-3-9(12)7-10/h2-7,13H,8H2,1H3
- InChI Key： HEROFNJKFRAPQN-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)NCC1=CC=NN1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- XLogP3: 2.4
- Topological Polar Surface Area: 29.8
3-bromo-N-(1-methyl-1H-pyrazol-5-yl)methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166641-0.05g |
3-bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline |
1156714-01-0 | 0.05g |
$624.0 | 2023-02-17 | ||
| Enamine | EN300-166641-0.1g |
3-bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline |
1156714-01-0 | 0.1g |
$653.0 | 2023-02-17 | ||
| Enamine | EN300-166641-0.25g |
3-bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline |
1156714-01-0 | 0.25g |
$683.0 | 2023-02-17 | ||
| Enamine | EN300-166641-0.5g |
3-bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline |
1156714-01-0 | 0.5g |
$713.0 | 2023-02-17 | ||
| Enamine | EN300-166641-1.0g |
3-bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline |
1156714-01-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-166641-2.5g |
3-bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline |
1156714-01-0 | 2.5g |
$1454.0 | 2023-02-17 | ||
| Enamine | EN300-166641-5.0g |
3-bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline |
1156714-01-0 | 5.0g |
$2152.0 | 2023-02-17 | ||
| Enamine | EN300-166641-10.0g |
3-bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline |
1156714-01-0 | 10.0g |
$3191.0 | 2023-02-17 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01007003-1g |
3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline |
1156714-01-0 | 95% | 1g |
￥3717.0 | 2023-04-05 | |
| Enamine | EN300-166641-50mg |
3-bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline |
1156714-01-0 | 50mg |
$528.0 | 2023-09-21 |
3-bromo-N-(1-methyl-1H-pyrazol-5-yl)methylaniline Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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